Cas no 473-42-7 (Benzenesulfonamide,4-nitro-N-2-thiazolyl-)

Benzenesulfonamide,4-nitro-N-2-thiazolyl- structure
473-42-7 structure
Product Name:Benzenesulfonamide,4-nitro-N-2-thiazolyl-
CAS No:473-42-7
MF:C9H7N3O4S2
MW:285.299578905106
CID:329256
PubChem ID:10127
Update Time:2025-04-19

Benzenesulfonamide,4-nitro-N-2-thiazolyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-nitro-N-2-thiazolyl-
    • 4-nitro-N-(1,3-thiazol-2-yl)benzenesulfonamide
    • 2-(4-nitrophenylsulfonamido)thiazole
    • 4-nitro-benzenesulfonic acid thiazol-2-ylamide
    • 4-Nitro-benzolsulfonsaeure-thiazol-2-ylamid
    • 4-nitro-N-thiazol-2-yl-benzenesulfonamide
    • Nisulfazol
    • Nisulfazole
    • Nitrosulfathiazole
    • Nitrosulfatiazol
    • para-Nitrosulfathiazole
    • p-Nitro-N-2-thiazolylbenzenesulfonamide
    • p-nitrosulfathiazole
    • FO9CU4TX7J
    • 4-Nitro-N-(2-thiazolyl)benzolsulfonamid
    • 473-42-7
    • Benzenesulfonamide, p-nitro-N-2-thiazolyl-
    • Oprea1_516228
    • NS00120688
    • SCHEMBL338503
    • Nitrosulfathiazol
    • SR-01000945161
    • Nitrosulfathiazolum
    • UNII-FO9CU4TX7J
    • SMR002530487
    • AKOS000668688
    • Nitrosulfathiazole [INN]
    • 4-NITRO-N-(1,3-THIAZOL-2-YL)-1-BENZENESULFONAMIDE
    • Para-nitrosulfathiazole [NF]
    • SR-01000945161-1
    • CHEMBL593262
    • Q27278106
    • DTXSID10197091
    • SR-01000945161-2
    • 2-(p-Nitrophenylsulfonamido)thiazole
    • Benzenesulfonamide, 4-nitro-N-2-thiazolyl-
    • Sulfanitrothiazole
    • Oprea1_119305
    • MLS006011408
    • Inchi: 1S/C9H7N3O4S2/c13-12(14)7-1-3-8(4-2-7)18(15,16)11-9-10-5-6-17-9/h1-6H,(H,10,11)
    • InChI Key: CIASIHHEOGXVOM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1=NC=CS1)(=O)=O

Computed Properties

  • Exact Mass: 284.98800
  • Monoisotopic Mass: 284.987797
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 142

Experimental Properties

  • Density: 1.648
  • Boiling Point: 495°Cat760mmHg
  • Flash Point: 253.2°C
  • Refractive Index: 1.686
  • PSA: 141.50000
  • LogP: 3.52910

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